Cas no 2025070-29-3 (3-bromo-4-2-(cyclopropylmethoxy)ethoxyoxolane)

• Product Name: 3-bromo-4-2-(cyclopropylmethoxy)ethoxyoxolane
• CAS No: 2025070-29-3
• MF: C₁₀H₁₇BrO₃
• MW: 265.144182920456
• CID: 5892686
• PubChem ID: 165962088
• Update Time: 2025-07-23

3-bromo-4-2-(cyclopropylmethoxy)ethoxyoxolane Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-2-(cyclopropylmethoxy)ethoxyoxolane
• 3-bromo-4-[2-(cyclopropylmethoxy)ethoxy]oxolane
• 2025070-29-3
• EN300-1136114

• Inchi： 1S/C10H17BrO3/c11-9-6-13-7-10(9)14-4-3-12-5-8-1-2-8/h8-10H,1-7H2
• InChI Key： RMKMEYJURRYLCW-UHFFFAOYSA-N
• SMILES： BrC1COCC1OCCOCC1CC1

Computed Properties

• Exact Mass: 264.03611g/mol
• Monoisotopic Mass: 264.03611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 27.7Ų

Additional information on 3-bromo-4-2-(cyclopropylmethoxy)ethoxyoxolane

Professional Introduction to Compound with CAS No. 2025070-29-3 and Product Name: 3-bromo-4-2-(cyclopropylmethoxy)ethoxyoxolane

The compound with the CAS number 2025070-29-3 and the product name 3-bromo-4-2-(cyclopropylmethoxy)ethoxyoxolane represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The molecular structure of 3-bromo-4-2-(cyclopropylmethoxy)ethoxyoxolane incorporates several key functional groups that contribute to its distinct chemical properties and biological activities.

At the core of this compound's identity is its oxolane ring, a cyclic ether moiety that is known for its stability and versatility in organic synthesis. The presence of a bromine atom at the 3-position and a cyclopropylmethoxy group at the 4-position introduces electrophilic and nucleophilic centers, respectively, which are crucial for further functionalization and interaction with biological targets. Additionally, the ethoxy group further enhances the compound's reactivity and solubility characteristics, making it a valuable intermediate in synthetic chemistry.

Recent research in the field of medicinal chemistry has highlighted the importance of structural diversity in drug design. Compounds like 3-bromo-4-2-(cyclopropylmethoxy)ethoxyoxolane serve as excellent scaffolds for developing novel therapeutic agents. The bromine substituent, in particular, offers a convenient handle for further derivatization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex organic molecules.

The cyclopropylmethoxy group is another intriguing feature of this compound. Cyclopropyl moieties are known to enhance metabolic stability and binding affinity in drug candidates. This structural element can also influence the electronic properties of the molecule, affecting its interaction with biological targets. The ethoxy group, while seemingly simple, plays a critical role in modulating solubility and pharmacokinetic profiles, ensuring that the compound behaves favorably in both in vitro and in vivo settings.

In the context of current pharmaceutical research, 3-bromo-4-2-(cyclopropylmethoxy)ethoxyoxolane has been explored as a potential lead compound for various therapeutic applications. Its unique combination of functional groups makes it a versatile building block for designing molecules targeting different disease pathways. For instance, modifications at the bromine or cyclopropylmethoxy positions could yield derivatives with enhanced binding to specific enzymes or receptors, paving the way for new treatments in areas such as oncology, neurology, and inflammation.

One of the most exciting aspects of this compound is its potential to serve as a precursor for more complex molecules through iterative synthetic strategies. The oxolane ring provides a stable core that can be modified without compromising overall structural integrity. This allows chemists to introduce additional functional groups or alter existing ones with precision, enabling the optimization of pharmacological properties such as potency, selectivity, and bioavailability.

The use of computational methods has further accelerated the development of derivatives based on 3-bromo-4-2-(cyclopropylmethoxy)ethoxyoxolane. Molecular modeling techniques can predict how different modifications will affect the compound's interactions with biological targets, providing valuable insights into potential drug candidates before they are synthesized in the lab. This approach not only saves time but also reduces costs associated with experimental trials.

Another area where this compound shows promise is in the development of probes for biochemical studies. By leveraging its reactive sites, researchers can design tools that selectively label or modify specific proteins or enzymes of interest. Such probes are essential for understanding biological mechanisms at a molecular level and have applications in both basic research and drug discovery pipelines.

The synthesis of 3-bromo-4-2-(cyclopropylmethoxy)ethoxyoxolane itself presents an interesting challenge due to its complex structural features. However, advances in synthetic methodologies have made it more accessible than ever before. Techniques such as transition-metal-catalyzed reactions and organometallic chemistry have enabled chemists to construct intricate molecular frameworks efficiently. These methods not only improve yield but also allow for greater control over reaction outcomes.

In conclusion,3-bromo-4-2-(cyclopropylmethoxy)ethoxyoxolane (CAS No. 2025070-29-3) represents a compelling example of how structural diversity can drive innovation in pharmaceutical chemistry. Its unique combination of functional groups makes it a valuable tool for drug discovery efforts aimed at addressing unmet medical needs across multiple therapeutic areas. As research continues to uncover new applications for this compound, it is likely that its significance will only grow over time, contributing to advancements that benefit patients worldwide.